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Compound of Interest

Compound Name: Bacilysocin
Cat. No.: B1249980
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the phospholipid antibiotic,
Bacilysocin. It covers its core molecular properties, detailed experimental protocols for its
isolation and characterization, its biosynthetic pathway, and its antimicrobial activity.

Core Molecular Properties

Bacilysocin is a novel phospholipid antibiotic produced by Bacillus subtilis 168.[1][2][3][4] Its
structure has been elucidated as 1-(12-methyltetradecanoyl)-3-phosphoglyceroglycerol.[1][2][3]

[4]
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Property Value Source

Molecular Formula C21H4309P PubChem CID: 10344650

Molecular Weight 470.5 g/mol PubChem CID: 10344650
[3-[2,3-

IUPAC Name dihydraxypropaxy(hydroxy)pho PubChem CID: 10344650

sphoryl]oxy-2-hydroxypropyl]

12-methyltetradecanoate

1-(12-methyltetradecanoyl)-3-
Synonyms [1][2]
phosphoglyceroglycerol

Antimicrobial Activity

Bacilysocin has demonstrated antimicrobial activity, with a more pronounced effect against
certain fungi and specific strains of Staphylococcus aureus.[3][5] The minimum inhibitory
concentration (MIC) has been determined for a limited number of organisms.

Organism MIC (pg/mL)
Staphylococcus aureus 209P 12.5
Staphylococcus aureus Smith 25
Saccharomyces cerevisiae 12.5

Candida pseudotropicalis 3.1
Cryptococcus neoformans 3.1

Note: Bacilysocin showed no activity (MIC > 100 pg/mL) against other gram-positive bacteria
tested in the initial study.[3]

Experimental Protocols
Isolation and Purification of Bacilysocin
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The following protocol outlines the methodology for the isolation and purification of
Bacilysocin from Bacillus subtilis 168 cultures.

e Cell Culture and Extraction:

o

Bacillus subtilis 168 is cultured in an appropriate medium (e.g., NG medium) for 24 hours.

The cultured cells are harvested.

[¢]

o

The cellular contents are extracted multiple times with 50% n-butanol.

[e]

The organic layer is collected and concentrated in vacuo to yield a crude extract.
e Solvent Partitioning:

o The crude extract is suspended in 10% methanol.

o The pH is adjusted to 7 with NaOH.

o The suspension is extracted three times with an equal volume of ethyl acetate to partition
the components.

e Chromatography:

o Thin-Layer Chromatography (TLC): The butanol extract can be subjected to TLC with a
development solvent of CHCI3-methanol-H20 (60/25/4) for initial separation and analysis.

[6]

o Column Chromatography: The active fraction is further purified by column
chromatography. For example, a silica gel column can be used, washed, and then
developed with a solvent system such as CHCI3-MeOH (4/1) containing 2% aqueous
NH40H and 0.02 M ammonium acetate.[3]

o High-Pressure Liquid Chromatography (HPLC): The final purification step is performed by
HPLC. A Sephasil peptide C18 column with an elution solvent of 62% MeOH in 1 mM
phosphate buffer (pH 7.5) has been used to obtain pure Bacilysocin.[3]

Bioassay for Detection
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A bioassay can be performed to detect the presence of Bacilysocin during the purification
process.

o ATLC plate with the separated fractions is placed on a bioassay plate.

e The plate is overlaid with Muller-Hinton agar seeded with a test organism, such as
Staphylococcus aureus 209P.

o After incubation at 37°C for 12 hours, inhibitory zones become visible.

» Staining with a suitable reagent like GelCode Blue Stain can enhance the visibility of the
zones.[6]

Structural Determination Data

The structure of Bacilysocin was determined using nuclear magnetic resonance (NMR) and
mass spectrometry.[2][4] The following table presents the NMR chemical shifts for Bacilysocin
in MeOH-d4.[4]
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Moiety Carbon No. OH (ppm) oC (ppm)
Acyl 13" 0.85 (3H, d) 19.63
14" 0.87 (3H, 1) 11.74
13" 1.15, 1.3 (2H, m) 30.72
12" 1.3 (H, m) 35.70
11" 1.1, 1.3 (2H, m) 37.80
10" 1214 (14, m) 28.20, 30.23, 30.43,
30.59
3" 1.60 (2H, m) 25.99
2" 2.35 (2H, dt) 34.93
Glycerate 3 3.55, 3.61 (1H, dd) 63.87
2' 3.76 (1H, m) 72.66
1' 3.89 (4H, m) 67.58
Visualizations

Biosynthetic Pathway of Bacilysocin

The production of Bacilysocin is linked to the ytpA gene, which encodes a protein with

homology to lysophospholipase. The proposed biosynthetic pathway involves several key

enzymatic steps.[1][2][5][6]
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Caption: Proposed biosynthetic pathway of Bacilysocin.

Experimental Workflow for Isolation and Purification

The following diagram illustrates the workflow for isolating and purifying Bacilysocin.

B. subtilis Culture

Harvest Cells

:

n-Butanol Extraction

:

Concentrate in vacuo

:

Ethyl Acetate Partitioning

:

Column Chromatography

:

HPLC Purification

Pure Bacilysocin
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Caption: Workflow for Bacilysocin isolation and purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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